1-{1-[(4-chlorophenyl)sulfonyl]prolyl}-4-methylpiperazine

• IUPAC Name: [1-(4-chlorophenyl)sulfonylpyrrolidin-2-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H22ClN3O3S/c1-18-9-11-19(12-10-18)16(21)15-3-2-8-20(15)24(22,23)14-6-4-13(17)5-7-14/h4-7,15H,2-3,8-12H2,1H3
• InChI Key: OGSSNTNVNTZCCS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H22ClN3O3S
• Molecular Weight: 371.9 g/mol

Description

1-{1-[(4-chlorophenyl)sulfonyl]prolyl}-4-methylpiperazine, also known as CPSB-MP, is a chemical compound that has gained attention in the scientific community for its potential use in various research applications. CPSB-MP is a prolyl endopeptidase (PEP) inhibitor and has been found to exhibit neuroprotective effects and improve cognitive function in animal models.

Scientific Research Applications

1-{1-[(4-chlorophenyl)sulfonyl]prolyl}-4-methylpiperazine has been studied extensively for its potential use in various research applications. Its PEP inhibitory activity has been found to improve cognitive function and exhibit neuroprotective effects in animal models of Alzheimer's disease, Parkinson's disease, and stroke. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.

Mechanism of Action

1-{1-[(4-chlorophenyl)sulfonyl]prolyl}-4-methylpiperazine works by inhibiting the activity of PEP, an enzyme that breaks down neuropeptides in the brain. By inhibiting PEP, this compound increases the levels of neuropeptides in the brain, leading to improved cognitive function and neuroprotection.
Biochemical and Physiological Effects
In animal models, this compound has been found to improve learning and memory, reduce inflammation, and protect against neuronal damage. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{1-[(4-chlorophenyl)sulfonyl]prolyl}-4-methylpiperazine in lab experiments is its specificity for PEP inhibition, which allows for targeted effects on neuropeptide levels in the brain. However, this compound has limited solubility in water, which can make it difficult to administer in some experimental settings.

Future Directions

Future research directions for 1-{1-[(4-chlorophenyl)sulfonyl]prolyl}-4-methylpiperazine include investigating its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the optimal dosage and administration methods for this compound, as well as its potential side effects. Finally, this compound could be used to explore the role of neuropeptides in various physiological processes, such as learning and memory, and inflammation.

Synthesis Methods

The synthesis of 1-{1-[(4-chlorophenyl)sulfonyl]prolyl}-4-methylpiperazine involves the reaction of 4-chlorobenzenesulfonyl chloride with proline methyl ester, followed by the addition of 4-methylpiperazine. The reaction yields this compound as a white solid with a purity of over 99%.